Cas no 80427-49-2 (Benzene,1,2,3,5-tetrafluoro-4-methyl-)

• Product Name: Benzene,1,2,3,5-tetrafluoro-4-methyl-
• CAS No: 80427-49-2
• MF: C₇H₄F₄
• MW: 164.100275993347
• CID: 706786
• PubChem ID: 17750861
• Update Time: 2025-04-19

Benzene,1,2,3,5-tetrafluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,5-tetrafluoro-4-methyl-
• 2,3,4,6-TETRAFLUOROTOLUENE
• 2,3,4,6-Tetrafluoro-toluene
• AKOS006332000
• SCHEMBL172019
• QWMNQJQGZZQXKS-UHFFFAOYSA-N
• 80427-49-2
• DTXSID50590729
• 1,2,3,5-TETRAFLUORO-4-METHYLBENZENE
• FT-0609365

• Inchi： 1S/C7H4F4/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,1H3
• InChI Key： QWMNQJQGZZQXKS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C)F)F)F

Computed Properties

• Exact Mass: 164.025
• Monoisotopic Mass: 164.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.339
• Boiling Point: 114.854°C at 760 mmHg
• Flash Point: 26.25°C
• Refractive Index: 1.421

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes